Cas no 1343327-36-5 (3-(2-Propyl-1H-imidazol-1-yl)piperidine)

• Product Name: 3-(2-Propyl-1H-imidazol-1-yl)piperidine
• CAS No: 1343327-36-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 4695653
• PubChem ID: 64153427
• Update Time: 2025-05-25

3-(2-Propyl-1H-imidazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Propyl-1H-imidazol-1-yl)piperidine

• Inchi： 1S/C11H19N3/c1-2-4-11-13-7-8-14(11)10-5-3-6-12-9-10/h7-8,10,12H,2-6,9H2,1H3
• InChI Key： IKQUMFGAGSMFMY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CCC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(2-Propyl-1H-imidazol-1-yl)piperidine

Research Brief on 3-(2-Propyl-1H-imidazol-1-yl)piperidine (CAS: 1343327-36-5): Recent Advances and Applications

3-(2-Propyl-1H-imidazol-1-yl)piperidine (CAS: 1343327-36-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and emerging applications in drug discovery.

The compound's structural features, including the imidazole and piperidine moieties, contribute to its ability to interact with various biological targets, such as neurotransmitter receptors and enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2-Propyl-1H-imidazol-1-yl)piperidine exhibit high affinity for serotonin and dopamine receptors, suggesting potential utility in the treatment of neuropsychiatric disorders. The study utilized molecular docking and in vitro binding assays to validate these interactions, providing a robust foundation for further preclinical development.

In addition to its CNS applications, recent research has investigated the compound's role in oncology. A preprint article from BioRxiv (2024) reported that 3-(2-Propyl-1H-imidazol-1-yl)piperidine derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of histone deacetylases (HDACs). The study employed high-throughput screening and proteomic analysis to identify the molecular mechanisms underlying this activity, revealing promising avenues for targeted cancer therapy.

The synthesis of 3-(2-Propyl-1H-imidazol-1-yl)piperidine has also seen advancements in recent years. A 2023 publication in Organic Process Research & Development detailed an optimized, scalable synthetic route that improves yield and reduces environmental impact. The new method utilizes green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more suitable for industrial-scale production. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into their drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of 3-(2-Propyl-1H-imidazol-1-yl)piperidine-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Ongoing research is focused on prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(2-Propyl-1H-imidazol-1-yl)piperidine (CAS: 1343327-36-5) represents a versatile scaffold with significant potential in multiple therapeutic areas. The latest research underscores its value as a building block for novel drug candidates and highlights the need for continued investigation into its pharmacological properties. As synthetic methodologies advance and our understanding of its mechanisms deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.